Cas no 2680744-65-2 (methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate)

• Product Name: methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate
• CAS No: 2680744-65-2
• MF: C₁₃H₁₅FN₂O₆
• MW: 314.266407251358
• CID: 5634726
• PubChem ID: 165925016
• Update Time: 2025-10-31

methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[(tert-butoxy)carbonyl]amino}-2-fluoro-5-nitrobenzoate
• EN300-28292810
• 2680744-65-2
• methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate

• Inchi： 1S/C13H15FN2O6/c1-13(2,3)22-12(18)15-9-6-8(14)7(11(17)21-4)5-10(9)16(19)20/h5-6H,1-4H3,(H,15,18)
• InChI Key： GEDCQDADYHBNQG-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC(=C(C=1)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.09141436g/mol
• Monoisotopic Mass: 314.09141436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Additional information on methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate

Methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate (CAS No. 2680744-65-2): A Comprehensive Overview

Methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate, identified by its CAS number 2680744-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and a fluoro substituent, which contribute to its unique chemical properties and potential biological activities.

The structural formula of methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate consists of a benzoate core modified with various functional groups. The benzoate moiety provides a stable aromatic backbone, while the nitro group at the 5-position introduces electrophilic reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the fluoro substituent at the 2-position enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

The tert-butoxy carbonylamino group at the 4-position serves as a protecting group for the amino functionality, ensuring selective reactivity in multi-step synthetic pathways. This protective group is commonly employed in peptide synthesis and drug development to prevent unwanted side reactions. The presence of these functional groups makes methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate a versatile building block for constructing more complex molecular architectures.

In recent years, there has been growing interest in nitroaromatic compounds due to their potential applications in medicinal chemistry. The nitro group can be selectively reduced to an amine, providing a straightforward route to introduce amino functionalities into target molecules. This transformation is particularly useful in the synthesis of bioactive compounds, where precise control over regioselectivity is essential.

Furthermore, the fluoro substituent has been extensively studied for its impact on pharmacokinetic properties. Fluorine atoms can influence metabolic stability, binding affinity, and cell membrane permeability, making them valuable in drug optimization. The combination of these features in methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate positions it as a promising candidate for further exploration in drug discovery.

Recent research has highlighted the role of nitroaromatic compounds in addressing various therapeutic challenges. For instance, studies have demonstrated their efficacy in inhibiting specific enzymes and receptors involved in inflammatory and infectious diseases. The structural flexibility of these compounds allows for modifications that can enhance their binding interactions with biological targets, leading to improved therapeutic outcomes.

The protective nature of the tert-butoxy carbonylamino group also makes methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate useful in multi-step synthetic strategies. By shielding reactive sites, this group enables chemists to introduce other functional groups without interference, facilitating the construction of complex molecules. This is particularly important in pharmaceutical synthesis, where high yields and purity are critical.

In addition to its synthetic utility, this compound has shown potential in material science applications. The unique electronic properties of nitroaromatic derivatives make them suitable for use in organic electronics and optoelectronic devices. The fluoro substituent further enhances these properties by improving charge transport and stability.

The development of new synthetic methodologies has also contributed to the growing interest in methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate. Advances in catalytic processes have enabled more efficient transformations, reducing reaction times and improving yields. These advancements are crucial for scaling up production and making these compounds more accessible for industrial applications.

The future prospects of this compound are promising, with ongoing research exploring its potential in various fields. As our understanding of molecular interactions continues to evolve, new applications for nitroaromatic derivatives are likely to emerge. The combination of its structural features and synthetic versatility makes methyl 4-{(tert-butoxy)carbonylamino}-2-fluoro-5-nitrobenzoate a valuable asset in both academic research and industrial development.